2-methoxy-N-({4-[(phenylacetyl)amino]phenyl}carbamothioyl)benzamide

• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 2-methoxy-N-[[4-[(2-phenylacetyl)amino]phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C23H21N3O3S/c1-29-20-10-6-5-9-19(20)22(28)26-23(30)25-18-13-11-17(12-14-18)24-21(27)15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,24,27)(H2,25,26,28,30)
• InChI Key: XXZOTEBXVACYJN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3

Description

2-methoxy-N-({4-[(phenylacetyl)amino]phenyl}carbamothioyl)benzamide, also known as PAP-1, is a compound that has gained attention in scientific research due to its potential as a therapeutic agent. PAP-1 is a small molecule that belongs to the class of thioamide compounds and has a molecular weight of 438.55 g/mol.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-({4-[(phenylacetyl)amino]phenyl}carbamothioyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression and has been implicated in the development of various diseases. By inhibiting HDAC, this compound may help to regulate gene expression and prevent disease progression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the growth of cancer cells and reduce fibrosis in animal models. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-N-({4-[(phenylacetyl)amino]phenyl}carbamothioyl)benzamide in lab experiments is its small molecular size, which allows it to easily cross cell membranes and reach its target. This compound is also relatively stable and can be stored for extended periods of time. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-methoxy-N-({4-[(phenylacetyl)amino]phenyl}carbamothioyl)benzamide. One area of interest is its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential for treating these disorders. Additionally, this compound may have potential as a treatment for fibrosis and other inflammatory disorders. Further studies are needed to determine the efficacy and safety of this compound in these applications.

Synthesis Methods

2-methoxy-N-({4-[(phenylacetyl)amino]phenyl}carbamothioyl)benzamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis of this compound begins with the reaction of 4-aminobenzoyl chloride with 4-aminophenol, which forms 4-(4-aminophenoxy)benzoyl chloride. This compound is then reacted with thioacetamide to form this compound.

Scientific Research Applications

2-methoxy-N-({4-[(phenylacetyl)amino]phenyl}carbamothioyl)benzamide has been studied extensively for its potential as a therapeutic agent for various diseases and disorders. It has been shown to have anti-inflammatory, anti-tumor, and anti-fibrotic properties. This compound has also been studied for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.